2,2,2-Trifluoro-N-propylacetimidamide

• Molecular Formula: C5H9F3N2
• Molecular Weight: 154.13 g/mol
• IUPAC Name: 2,2,2-trifluoro-N'-propylethanimidamide
• InChI: InChI=1S/C5H9F3N2/c1-2-3-10-4(9)5(6,7)8/h2-3H2,1H3,(H2,9,10)
• InChI Key: JHWWQJNMSLSKNL-UHFFFAOYSA-N
• Canonical SMILES: CCCN=C(C(F)(F)F)N

Description

2,2,2-Trifluoro-N-propylacetimidamide is a chemical compound with the molecular formula C5H9F3N2 and a molecular weight of 154.13 g/mol It is characterized by the presence of trifluoromethyl and propyl groups attached to an acetimidamide core

Preparation Methods

The synthesis of 2,2,2-Trifluoro-N-propylacetimidamide typically involves the reaction of propylamine with trifluoroacetonitrile . The reaction conditions often include the use of solvents and catalysts to facilitate the formation of the desired product. Industrial production methods may involve optimization of reaction parameters to achieve higher yields and purity. For example, a common synthetic route includes the amidation of trifluoroacetic anhydride with p-methoxybenzylamine, followed by sulfation and subsequent reactions to obtain the final product .

Chemical Reactions Analysis

2,2,2-Trifluoro-N-propylacetimidamide undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions may involve the use of reducing agents to convert the compound into other derivatives.

Substitution: Substitution reactions can occur, where functional groups in the compound are replaced by other groups. Common reagents used in these reactions include oxidizing agents, reducing agents, and catalysts.

Scientific Research Applications

2,2,2-Trifluoro-N-propylacetimidamide has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound may be used in studies involving enzyme interactions and metabolic pathways.

Industry: Utilized in the production of specialized materials and chemicals

Mechanism of Action

The mechanism of action of 2,2,2-Trifluoro-N-propylacetimidamide involves its interaction with specific molecular targets and pathways. For instance, it may act as an inhibitor or activator of certain enzymes, affecting biochemical processes. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

2,2,2-Trifluoro-N-propylacetimidamide can be compared with other similar compounds, such as:

2,2,2-Trifluoro-N,N-dimethylacetamide: Similar in structure but with different substituents.

2,2,2-Trifluoro-N-ethylacetamide: Another related compound with an ethyl group instead of a propyl group.

2,2,2-Trifluoroacetamidine: Shares the trifluoromethyl group but differs in the rest of the structure. These compounds have unique properties and applications, making this compound distinct in its specific uses and characteristics